5-amino-N-(2,4-dimethoxyphenyl)-1-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(2,4-dimethoxyphenyl)-1-[2-(2,3-dimethylanilino)-2-oxoethyl]triazole-4-carboxamide
• InChI: InChI=1S/C21H24N6O4/c1-12-6-5-7-15(13(12)2)23-18(28)11-27-20(22)19(25-26-27)21(29)24-16-9-8-14(30-3)10-17(16)31-4/h5-10H,11,22H2,1-4H3,(H,23,28)(H,24,29)
• InChI Key: HCJSOQMDQPRITK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C(=C(N=N2)C(=O)NC3=C(C=C(C=C3)OC)OC)N)C
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including an amino group, a carboxamide group, and a 1,2,3-triazole ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the 1,2,3-triazole ring, which is a common structure in medicinal chemistry and can be synthesized using click chemistry.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of the 1,2,3-triazole ring suggests that it might have interesting reactivity and binding properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the various functional groups present in the molecule. For example, the amino group could participate in acid-base reactions, while the carboxamide group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar functional groups could make it soluble in polar solvents.

Safety And Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Without specific information about this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve studying its reactivity, its potential biological activity, and its physical and chemical properties. It could also involve developing methods for its synthesis.